Cas no 885274-09-9 (Ethyl 5-(3-Bromophenyl)oxazole-4-carboxylate)

Ethyl 5-(3-Bromophenyl)oxazole-4-carboxylate structure
885274-09-9 structure
Product Name:Ethyl 5-(3-Bromophenyl)oxazole-4-carboxylate
CAS No:885274-09-9
MF:C12H10BrNO3
MW:296.11670255661
MDL:MFCD06738663
CID:711096
PubChem ID:53249820
Update Time:2024-10-26

Ethyl 5-(3-Bromophenyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylicacid, 5-(3-bromophenyl)-, ethyl ester
    • 5-(3-BROMOPHENYL)OXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER,
    • ethyl 5-(3-bromophenyl)-1,3-oxazole-4-carboxylate
    • Ethyl 5-(3-bromophenyl)oxazole-4-carboxylate
    • 5-(3-BROMOPHENYL)-4-OXAZOLECARBOXYLIC ACID ETHYL ESTER
    • 5-(3-BROMO-PHENYL)-OXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • Ethyl 5-(3-bromophenyl)-4-oxazolecarboxylate (ACI)
    • AKOS010897587
    • MFCD06738663
    • ETHYL5-(3-BROMOPHENYL)OXAZOLE-4-CARBOXYLATE
    • 5-(3-bromo-phenyl)-oxazole-4-carboxylic acid ethyl ester, AldrichCPR
    • AB27587
    • 885274-09-9
    • DTXSID30693060
    • CS-0340257
    • DB-077565
    • Ethyl 5-(3-Bromophenyl)oxazole-4-carboxylate
    • MDL: MFCD06738663
    • Inchi: 1S/C12H10BrNO3/c1-2-16-12(15)10-11(17-7-14-10)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3
    • InChI Key: QBOUJAYOCAOVOB-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(C2C=C(Br)C=CC=2)OC=N1)OCC

Computed Properties

  • Exact Mass: 294.98400
  • Monoisotopic Mass: 294.98441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 399.7±32.0 °C at 760 mmHg
  • PSA: 52.33000
  • LogP: 3.28080
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 5-(3-Bromophenyl)oxazole-4-carboxylate Security Information

Ethyl 5-(3-Bromophenyl)oxazole-4-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-(3-Bromophenyl)oxazole-4-carboxylate Pricemore >>

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Ethyl 5-(3-Bromophenyl)oxazole-4-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Copper oxide (Cu2O) Solvents: Dimethylformamide ;  24 h, rt
Reference
Copper-Catalyzed [3 + 2] Cycloaddition Reaction of N-Hydroxysuccinimide Ester with Isocyanoacetates for the Synthesis of 4,5-Disubstituted Oxazoles
Wang, Shuo; Ma, Shi-Jie; Lou, Ji-Cong; Sun, Wen-Wu ; Wu, Bin, Journal of Organic Chemistry, 2023, 88(7), 4481-4493

Production Method 2

Reaction Conditions
1.1 Reagents: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… (resin-supported) Solvents: Acetonitrile ;  50 °C
Reference
Fully automated continuous flow synthesis of 4,5-disubstituted oxazoles
Baumann, Marcus; Baxendale, Ian R.; Ley, Steven V.; Smith, Christoper D.; Tranmer, Geoffrey K., Organic Letters, 2006, 8(23), 5231-5234

Production Method 3

Reaction Conditions
1.1 Reagents: 1,10-Phenanthroline ,  Potassium persulfate Catalysts: Silver carbonate Solvents: Dimethylformamide ;  12 h, 80 °C
Reference
Synthesis of oxazoles by silver catalysed oxidative decarboxylation-cyclization of α-oxocarboxylates and isocyanides
Ma, Yiyang; Yan, Zhiyuan; Bian, Changliang; Li, Ke; Zhang, Xiaowen; et al, Chemical Communications (Cambridge, 2015, 51(52), 10524-10527

Ethyl 5-(3-Bromophenyl)oxazole-4-carboxylate Raw materials

Ethyl 5-(3-Bromophenyl)oxazole-4-carboxylate Preparation Products

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